Cas no 13856-85-4 (1-(4-Chlorophenyl)propan-1-ol)

• Product Name: 1-(4-Chlorophenyl)propan-1-ol
• CAS No: 13856-85-4
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 192072
• PubChem ID: 83774
• Update Time: 2025-09-24

1-(4-Chlorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)propan-1-ol
• Benzenemethanol,4-chloro-a-ethyl-
• P-CHLORO-ALPHA-ETHYLBENZYL ALCOHOL
• 4-Chloro-alpha-ethylbenzyl alcohol
• Einecs 237-591-1
• 1-(4-Chlorophenyl)propane-1-ol
• α-Ethyl-4-chlorobenzenemethanol
• 4-Chloro-α-ethylbenzenemethanol
• 4-Chloro-a-ethyl-benzenemethanol
• BenzeneMethanol, 4-chloro-a-ethyl-
• N12135
• Z228586168
• Benzenemethanol, 4-chloro-.alpha.-ethyl-
• AKOS000124771
• 4-chloro-alpha-ethylbenzylalcohol
• 13856-85-4
• CS-0216727
• SCHEMBL868462
• 4-Chloro-a-Ethylbenzyl Alcohol
• CHEMBL2251579
• 4-Chloro-.alpha.-ethylbenzyl alcohol
• DTXSID70930148
• SB83968
• 1-(4-Chlorophenyl)-propan-1-ol
• AKOS022180872
• (4-chlorophenyl)propanol
• EN300-56123
• TXAWBKBMGZKBNN-UHFFFAOYSA-N
• 1-(4-chlorophenyl)-1-propanol
• (S)-1-(4-CHLOROPHENYL)-1-PROPANOL

• Inchi： 1S/C9H11ClO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3
• InChI Key： TXAWBKBMGZKBNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC)O

Computed Properties

• Exact Mass: 170.049843
• Monoisotopic Mass: 170.049843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.145
• Boiling Point: 257.5°C at 760 mmHg
• Flash Point: 109.5°C
• Refractive Index: 1.541

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes